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An In-depth Technical Guide to the Chemical Compatibility and Reactivity of N-
Formylpiperidine

Introduction
N-Formylpiperidine (CAS No. 2591-86-8), also known as 1-piperidinecarboxaldehyde, is a

heterocyclic organic compound derived from piperidine.[1] It is a colorless to pale yellow liquid

at room temperature with a faint, sweet, amine-like odor.[1][2] Structurally, it is an amide,

featuring a formyl group attached to the nitrogen atom of a piperidine ring.[1] This compound

serves as a versatile polar aprotic solvent, with better solubility for hydrocarbons than other

amide solvents like dimethylformamide (DMF).[3][4] It is widely utilized as a key intermediate

and formylating agent in the synthesis of pharmaceuticals, fine chemicals, agrochemicals, and

other complex organic molecules.[1][5][6] Its role is particularly prominent in Vilsmeier-Haack

reactions and in the formylation of organometallic reagents.[5][7]

Physical and Chemical Properties
N-Formylpiperidine is a combustible liquid that is stable under normal storage and handling

conditions.[2][8] It is crucial to store it in a cool, dry, well-ventilated area away from heat,

sparks, open flames, and strong oxidizing agents.[9]

Table 1: Physical and Chemical Properties of N-Formylpiperidine
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Property Value References

Molecular Formula C₆H₁₁NO [3][10]

Molecular Weight 113.16 g/mol [3][10]

Appearance
Clear, colorless to pale yellow

liquid
[2][11][12]

Boiling Point 222 °C (at 760 mmHg) [2][4][13]

Melting/Freezing Point -31 °C [2][12]

Density 1.019 g/cm³ (at 25 °C) [2][4][13]

Vapor Pressure 0.1 mm Hg (at 25 °C) [2][14]

Refractive Index ~1.484 (n20/D) [2][12][13]

Flash Point 91-102 °C (197-216 °F) [2][4][14]

Solubility
N-Formylpiperidine is noted for its utility as a solvent for both polar and nonpolar compounds.

[11]

Table 2: Solubility Profile of N-Formylpiperidine

Solvent Solubility References

Water Freely soluble / Soluble [1][12]

Ethanol Soluble [1][15]

Acetone Soluble [1]

Dichloromethane Soluble [1]

Ether Soluble [15]

Hexane Soluble [15]
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Chemical Reactivity and Compatibility
N-Formylpiperidine is generally stable but exhibits reactivity typical of a tertiary amide.[2][9] It

is non-reactive under normal conditions of use, storage, and transport.[2]

Incompatible Materials
Strong Oxidizing Agents: This is the most frequently cited incompatibility.[16][17][18][19]

Contact with strong oxidants should be avoided.

Acids and Bases: As an amide, it can undergo hydrolysis under acidic or basic conditions,

although specific reactivity data with common laboratory acids and bases is not detailed in

the provided results. The formyl group can be cleaved under these conditions.[20]

Heat and Ignition Sources: As a combustible liquid with a relatively high flash point, it should

be kept away from open flames, hot surfaces, and sparks.[8][16][17]

Hazardous Reactions and Decomposition
Hazardous Reactions: No dangerous reactions are known to occur under normal conditions

of use.[2] Hazardous polymerization has not been reported.[17]

Hazardous Decomposition Products: When subjected to thermal decomposition or

combustion, N-Formylpiperidine can release toxic and irritating gases, including carbon

monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[17][18]

Reactivity in Organic Synthesis
N-Formylpiperidine is a highly valued reagent in organic synthesis, primarily for its ability to

act as a formylating agent.

Formylation of Organometallic Reagents: It is an effective reagent for transferring a formyl

group to Grignard and alkyllithium reagents to produce aldehydes.[4] In some cases, it

provides higher yields than DMF.[3][4]

Vilsmeier-Haack Type Reactions: In conjunction with activating agents like phosphorus

oxychloride (POCl₃), it is used for the formylation of aromatic and heteroaromatic

compounds.[5][7][11][21]
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Amidation and Aminocarbonylation: It serves as a reactant for the direct amidation of azoles

and in palladium-catalyzed aminocarbonylation reactions of aryl halides.[11][14][21]

Electrochemical Reactions: Anodic methoxylation of N-Formylpiperidine can be performed

in an electrochemical flow cell to produce 2-methoxy-N-formylpiperidine, a precursor to an

N-formyliminium ion.[20]

Reduction: The formyl group can be reduced. For instance, reduction with lithium aluminum

deuteride (LiAlD₄) has been used to access deuterated N-methyl piperidines.[20]

Experimental Protocols
Synthesis of N-Formylpiperidine from Piperidine
N-Formylpiperidine is typically prepared by the reaction of piperidine with a formylating agent

such as formic acid.[1][10]

Title: N-Formylation of Piperidine using Formic Acid and EDCI.

Objective: To synthesize N-Formylpiperidine via amide coupling.

Reaction Scheme: Piperidine + Formic Acid → N-Formylpiperidine + H₂O

Materials:

Piperidine (1 equiv)

Formic acid (5 equiv)

Sodium bicarbonate (NaHCO₃) (10 equiv)

1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (2 equiv)

Oxyma (2 equiv)

Water (H₂O)

1% Hydrochloric acid (HCl)
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Ethyl acetate (EtOAc)

Sodium sulfate (Na₂SO₄)

Procedure (based on a general procedure for N-formylations[10]):

Dissolve piperidine (1 equiv), formic acid (5 equiv), sodium bicarbonate (10 equiv), and

Oxyma (2 equiv) in water to a concentration of 0.2-0.3 M.

Add EDCI (2 equiv) to the solution.

Stir the reaction mixture at room temperature (~20 °C) for 3 hours.[10]

Quench the reaction by adding 1% aqueous HCl.[10]

Extract the aqueous phase with ethyl acetate.[10]

Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.[10]

Evaporate the solvent in vacuo.

Purify the crude product by silica gel chromatography to afford the desired N-
Formylpiperidine.[10]

Formylation of a Grignard Reagent: Synthesis of 3-
Phenylpropionaldehyde
This protocol describes the use of N-Formylpiperidine to formylate a Grignard reagent, a

classic application.[4][22]

Title: Formyl Transfer to a Grignard Reagent with N-Formylpiperidine.

Objective: To synthesize 3-phenylpropionaldehyde from (2-chloroethyl)benzene.

Reaction Scheme: PhCH₂CH₂MgCl + C₅H₁₀NCHO → PhCH₂CH₂CHO

Materials:

Magnesium turnings (0.12 mol)
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Anhydrous tetrahydrofuran (THF)

Iodine (catalytic amount)

(2-chloroethyl)benzene (0.1 mol)

N-Formylpiperidine (0.12 mol)

Procedure (adapted from Organic Syntheses[22]):

In a 1-L three-necked, round-bottomed flask equipped with a stirrer, dropping funnel, and

reflux condenser under a nitrogen atmosphere, place magnesium (0.12 mol), anhydrous

THF (300 mL), and iodine (10 mg).

Prepare a solution of (2-chloroethyl)benzene (0.1 mol) in 50 mL of anhydrous THF and

place it in the dropping funnel.

Add ~2 mL of the chloroethylbenzene solution to the magnesium suspension and gently

heat with a heat gun to initiate the Grignard reaction, as indicated by the disappearance of

the iodine color.

Add the rest of the (2-chloroethyl)benzene solution dropwise to maintain a gentle reflux.

After the addition is complete, stir the solution for an additional 1 hour at room

temperature, then heat at reflux for 8 hours.

Cool the reaction vessel to 0 °C in an ice bath.

Add a solution of N-Formylpiperidine (0.12 mol) in 50 mL of dry THF dropwise. Caution:

Avoid rapid addition, which can cause solidification and hinder mixing.[22] Efficient stirring

is critical.[22]

After the addition, allow the mixture to warm to room temperature and stir for several

hours or overnight.

Workup the reaction by carefully pouring it into a stirred mixture of ice and aqueous acid

(e.g., H₂SO₄) to hydrolyze the intermediate and dissolve magnesium salts.
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Separate the organic layer, extract the aqueous layer with a suitable solvent (e.g., ether),

combine the organic phases, wash, dry, and concentrate.

Purify the resulting 3-phenylpropionaldehyde by distillation.

Visualizations of Key Reactions and Pathways
Synthesis of N-Formylpiperidine

Synthesis of N-Formylpiperidine

Piperidine

EDCI, Oxyma,
NaHCO3, H2O

Formic Acid

N-Formylpiperidine Amide Coupling 

Click to download full resolution via product page

Caption: Synthesis of N-Formylpiperidine from piperidine and formic acid.

Vilsmeier-Haack Formylation
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Vilsmeier-Haack Formylation Pathway

Vilsmeier Reagent Formation

Electrophilic Aromatic Substitution

N-Formylpiperidine

Vilsmeier Reagent
[Electrophile]

POCl3

Iminium Salt
Intermediate

 Attack 

Aromatic Substrate
(e.g., Pyrrole)

Formylated Arene

 Hydrolysis 

Click to download full resolution via product page

Caption: General pathway for Vilsmeier-Haack formylation using N-Formylpiperidine.

Formylation of a Grignard Reagent
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Formylation of a Grignard Reagent

Grignard Reagent
(R-MgX)

Tetrahedral
Intermediate

N-Formylpiperidine

Aqueous Acid
Workup (H3O+)

Aldehyde (R-CHO)

Click to download full resolution via product page

Caption: Reaction pathway for the formylation of a Grignard reagent.

Safety and Hazard Summary
N-Formylpiperidine is classified as hazardous. It is harmful if swallowed and toxic in contact

with skin.[2][8] It causes skin and serious eye irritation and may cause respiratory irritation.[8]

[16]

Table 3: GHS Hazard Information for N-Formylpiperidine
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Hazard Class Category Hazard Statement References

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[18]

Eye Damage/Irritation Category 2
H319: Causes serious

eye irritation
[2][18]

STOT (Single

Exposure)
Category 3

H335: May cause

respiratory irritation
[18]

Flammable Liquids Category 4 Combustible liquid [8]

Handling: Use with adequate ventilation and employ spark-proof tools.[9][17] Avoid contact

with skin, eyes, and clothing.[2][17] Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and protective clothing.[17][19]

Storage: Store locked up in a tightly closed container in a dry, cool, and well-ventilated place

away from heat and incompatible materials.[2][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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